Cas no 1247228-56-3 (2-Azido-N-ethylacetamide)

• Product Name: 2-Azido-N-ethylacetamide
• CAS No: 1247228-56-3
• MF: C₄H₈N₄O
• MW: 128.132519721985
• CID: 5055580
• Update Time: 2025-06-09

2-Azido-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-azido-N-ethylacetamide
• NE26820
• 2-Azido-N-ethylacetamide

• Inchi： 1S/C4H8N4O/c1-2-6-4(9)3-7-8-5/h2-3H2,1H3,(H,6,9)
• InChI Key： SLTCTLNGYHAZOU-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: 1
• Topological Polar Surface Area: 43.5

2-Azido-N-ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Azido-N-ethylacetamide

Introduction to 2-Azido-N-ethylacetamide (CAS No: 1247228-56-3)

2-Azido-N-ethylacetamide, identified by the Chemical Abstracts Service Number (CAS No) 1247228-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with an azido group attached to an N-ethylacetamide backbone, presents a versatile platform for the development of novel bioactive molecules. The azido functional group, in particular, is a highly reactive moiety that serves as a critical intermediate in synthetic transformations, enabling the construction of more complex structures with precision and efficiency.

The chemical structure of 2-Azido-N-ethylacetamide consists of an acetamide moiety substituted with an azide at the alpha carbon position, followed by an N-ethyl group. This configuration imparts specific reactivity patterns that make it valuable in medicinal chemistry applications. The presence of the azido group allows for facile participation in various chemical reactions, including nucleophilic substitution and cycloaddition processes, which are pivotal in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on harnessing azido compounds for drug discovery and development. The ability to introduce azido groups into molecular frameworks provides chemists with a powerful tool for modulating biological activity. For instance, studies have demonstrated the utility of 2-Azido-N-ethylacetamide in constructing scaffolds that exhibit inhibitory effects against various enzymatic targets. These targets are often implicated in metabolic pathways associated with diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 2-Azido-N-ethylacetamide is its role as a precursor in the synthesis of bioconjugates. Bioconjugation techniques involve linking small molecule probes or drugs to biomolecules like antibodies or peptides, enhancing their therapeutic potential. The azido group can be selectively modified via click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern synthetic biology and drug delivery systems. This reaction allows for the rapid and efficient assembly of complex molecular architectures, making it an indispensable tool for researchers aiming to develop next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery pipelines. 2-Azido-N-ethylacetamide exemplifies this trend by serving as a building block for generating libraries of compounds with tailored pharmacokinetic and pharmacodynamic profiles. Its incorporation into drug candidates has been explored in preclinical studies aimed at identifying novel treatments for challenging diseases. By leveraging its reactivity, researchers have been able to design molecules that exhibit improved solubility, bioavailability, and target specificity compared to traditional small-molecule drugs.

From a synthetic chemistry perspective, 2-Azido-N-ethylacetamide offers unique opportunities for methodological innovation. The compound's reactivity profile has been exploited to develop novel synthetic routes that overcome traditional limitations in organic synthesis. For example, recent advances in transition-metal catalysis have enabled the introduction of azido groups under milder conditions than previously possible, reducing side reactions and improving overall yields. These innovations not only streamline the synthesis of 2-Azido-N-ethylacetamide but also contribute to broader advancements in synthetic methodologies applicable across multiple disciplines.

The biological activity of derivatives of 2-Azido-N-ethylacetamide has been extensively studied in academic and industrial research settings. Functional groups adjacent to the azido moiety can be modified to fine-tune interactions with biological targets. For instance, modifications at the N-ethyl position have been shown to influence binding affinity and metabolic stability, critical factors in drug development. Such studies underscore the compound's potential as a scaffold for generating high-value pharmaceuticals with optimized properties.

In conclusion,2-Azido-N-ethylacetamide (CAS No: 1247228-56-3) represents a significant advancement in synthetic and medicinal chemistry due to its versatile reactivity and structural features. Its applications span from academic research to industrial drug development, highlighting its importance as a key intermediate in constructing novel bioactive molecules. As our understanding of chemical biology continues to evolve,2-Azido-N-ethylacetamide is poised to play an increasingly pivotal role in shaping the future of therapeutic innovation.